Cas no 923139-66-6 (N-4-({(4-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-4-({(4-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopropanecarboxamide
• CAS No: 923139-66-6
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6438313
• Update Time: 2025-10-19

N-4-({(4-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({(4-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopropanecarboxamide
• 4-Thiazoleacetamide, 2-[(cyclopropylcarbonyl)amino]-N-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C17H19N3O3S/c1-23-14-6-2-11(3-7-14)9-18-15(21)8-13-10-24-17(19-13)20-16(22)12-4-5-12/h2-3,6-7,10,12H,4-5,8-9H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key： PMOAQHKFTRSGPZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2=CC=C(OC)C=C2)=O)N=C1NC(C1CC1)=O

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• pka: 8.42±0.70(Predicted)

Additional information on N-4-({(4-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopropanecarboxamide

N-4-({(4-Methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 923139-66-6, named N-4-({(4-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopropanecarboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science. The molecule consists of a cyclopropane ring fused with a thiazole moiety, which is further substituted with a carbamoyl group and a methoxyphenyl substituent. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the thiazole ring in this compound makes it a valuable candidate for exploring its potential as an antimicrobial, antifungal, or anticancer agent. Researchers have reported that thiazole-containing compounds often exhibit potent biological activities due to their ability to interact with various cellular targets, such as enzymes and receptors.

The cyclopropane ring in the molecule adds another layer of complexity to its structure. Cyclopropane rings are known for their strained geometry, which can enhance the reactivity of the molecule and influence its pharmacokinetic properties. This structural feature is particularly advantageous in drug design, where strained rings can improve the binding affinity of a compound to its target.

One of the most intriguing aspects of this compound is its methoxyphenyl substituent. The methoxy group is a common substituent in pharmaceuticals due to its ability to modulate the physicochemical properties of a molecule, such as solubility and lipophilicity. In this case, the methoxyphenyl group may play a critical role in enhancing the compound's stability and bioavailability when administered as a drug.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. These methods not only improve the yield but also reduce the environmental impact of production, aligning with the principles of green chemistry. The synthesis involves the coupling of a thiazole derivative with a cyclopropane-containing carboxylic acid, followed by functionalization with the methoxyphenyl group.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. The combination of the thiazole ring and the cyclopropane moiety creates a unique pharmacophore that can interact with these enzymes in ways that are distinct from existing drugs.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various protein targets. These studies suggest that the molecule's flexibility and structural diversity allow it to adopt multiple conformations, enhancing its ability to bind to diverse targets.

Another area where this compound has shown potential is in material science. Its rigid structure and conjugated system make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). The thiazole moiety contributes to electronic properties that are favorable for these applications.

In conclusion, N-4-({(4-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcyclopropanecarboxamide is a multifaceted compound with significant potential across various domains. Its unique structure, comprising a thiazole ring, cyclopropane moiety, and methoxyphenyl substituent, endows it with diverse chemical properties that make it an attractive target for further research and development.